Cas no 2480-28-6 (N2-Methyl-L-arginine)

• Product Name: N2-Methyl-L-arginine
• CAS No: 2480-28-6
• MF: C₇H₁₆N₄O₂
• MW: 188.227540969849
• CID: 268217
• Update Time: 2025-05-23

N2-Methyl-L-arginine Chemical and Physical Properties

Names and Identifiers

• L-Arginine, N2-methyl-
• (2S)-5-(diaminomethylideneamino)-2-(methylamino)pentanoic acid
• N2-METHYL-L-ARGININE
• Arginine,N2-methyl-,L
• L-Arginine,N2-methyl
• L-monomethyl-L-arginine
• methyl-L-arginine
• N-methyl arginine
• N-Methyl-L-arginine
• N-monomethyl-L-arginine
• N2-Methyl-L-arginine

• Inchi： 1S/C7H16N4O2/c1-10-5(6(12)13)3-2-4-11-7(8)9/h5,10H,2-4H2,1H3,(H,12,13)(H4,8,9,11)/t5-/m0/s1
• InChI Key： NTWVQPHTOUKMDI-YFKPBYRVSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)NC)=O

Computed Properties

• Exact Mass: 188.12700

Experimental Properties

• Water Partition Coefficient: Soluble to 100 mM in water
• PSA: 111.23000
• LogP: 0.50410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N2-Methyl-L-arginine

N2-Methyl-L-arginine: A Comprehensive Overview

N2-Methyl-L-arginine, also known by its CAS No. 2480-28-6, is a naturally occurring amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound is a methylated form of L-arginine, a semi-essential amino acid known for its role in various physiological processes, including protein synthesis, immune function, and the production of nitric oxide (NO). The methyl group attached to the nitrogen atom in N2-Methyl-L-arginine imparts unique properties that distinguish it from its parent compound.

Recent studies have highlighted the potential of N2-Methyl-L-arginine as a bioactive molecule with applications in cardiovascular health, metabolic regulation, and sports nutrition. For instance, research published in the journal Nutrients has demonstrated that this compound may enhance endothelial function by improving the bioavailability of nitric oxide, a key molecule in vasodilation and blood flow regulation. This makes it a promising candidate for interventions targeting conditions such as hypertension, atherosclerosis, and ischemic heart disease.

In addition to its cardiovascular benefits, N2-Methyl-L-arginine has shown potential in modulating metabolic pathways associated with insulin resistance and obesity. A study conducted at the University of California revealed that this compound could enhance glucose uptake in muscle cells by activating the AMPK pathway, a critical regulator of energy metabolism. These findings suggest that N2-Methyl-L-arginine may serve as a novel therapeutic agent for managing metabolic syndrome and type 2 diabetes.

The synthesis of N2-Methyl-L-arginine involves a multi-step process that includes isolation from natural sources or chemical synthesis using advanced organic chemistry techniques. Researchers at the Massachusetts Institute of Technology (MIT) have developed an efficient method for synthesizing this compound using enzymatic methylation, which ensures high purity and scalability for industrial production.

From a safety standpoint, N2-Methyl-L-arginine has been classified as Generally Recognized As Safe (GRAS) by the U.S. Food and Drug Administration (FDA) when used at recommended levels in dietary supplements. However, long-term studies are still needed to fully understand its safety profile and potential interactions with medications.

In conclusion, N2-Methyl-L-arginine represents a cutting-edge compound with diverse applications in health and nutrition. Its ability to influence nitric oxide production, metabolic pathways, and endothelial function positions it as a valuable tool in preventive medicine and sports performance enhancement. As research continues to uncover its mechanisms of action and therapeutic potential, N2-Methyl-L-arginine is poised to play an increasingly important role in both clinical and consumer health markets.